Cas no 14847-51-9 (2-Bromo-5-methylphenol)

• Product Name: 2-Bromo-5-methylphenol
• CAS No: 14847-51-9
• MF: C₇H₇BrO
• MW: 187.033881425858
• MDL: MFCD11100989
• CID: 233507
• PubChem ID: 228638
• Update Time: 2025-10-31

2-Bromo-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylphenol
• 2-bromo-5-methyl-phenol
• Phenol,2-bromo-5-methyl-
• Nsc21719
• 4-Bromo-3-hydroxytoluene
• Phenol, 2-bromo-5-methyl-
• WWGPJMNOBVKDQO-UHFFFAOYSA-N
• 6-Bromo-m-cresol
• 6-Bromo-3-methylphenol
• 2-Bromo-5-methylphenol #
• TRA0030190
• MB09252
• LS11750
• CM10472
• AS00227
• BC005106
• SY020550
• SCHEMBL1701336
• 14847-51-9
• NSC-21719
• Z1198311230
• NSC 21719
• CS-W003766
• DTXSID50281443
• FT-0687038
• AKOS006307132
• EN300-132559
• MFCD11100989
• A852527
• AS-20041
• AC-28528
• DB-364848
• DB-364849

• MDL： MFCD11100989
• Inchi： 1S/C7H7BrO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• InChI Key： WWGPJMNOBVKDQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 185.96800
• Monoisotopic Mass: 185.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.3839 (rough estimate)
• Melting Point: 40-45°C
• Boiling Point: 218.2℃ at 760 mmHg
• Refractive Index: 1.5772 (estimate)
• PSA: 20.23000
• LogP: 2.46310

2-Bromo-5-methylphenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-5-methylphenol

Recent Advances in the Study of 2-Bromo-5-methylphenol (CAS: 14847-51-9) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-5-methylphenol (CAS: 14847-51-9) is a brominated phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of antimicrobial and anticancer agents. The unique bromine substitution on the aromatic ring enhances its reactivity, making it a valuable precursor in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 2-Bromo-5-methylphenol. The study demonstrated that these derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, highlighting the compound's potential as a scaffold for novel antibiotics. Additionally, the study utilized computational modeling to optimize the structure-activity relationship (SAR), providing insights for future drug design.

Another notable advancement was reported in a 2024 ACS Chemical Biology paper, where 2-Bromo-5-methylphenol was employed as a starting material for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. The researchers successfully developed a series of compounds that selectively inhibited the interaction between p53 and MDM2, a critical regulatory axis in tumor suppression. The lead compound derived from this study showed promising in vitro and in vivo efficacy, with minimal off-target effects, suggesting its potential as a therapeutic candidate for p53-mutant cancers.

Beyond its pharmaceutical applications, 2-Bromo-5-methylphenol has also been explored in materials science. A 2023 study in Advanced Materials highlighted its use in the synthesis of organic semiconductors. The bromine moiety facilitated cross-coupling reactions, enabling the construction of conjugated polymers with enhanced electronic properties. These polymers demonstrated high charge carrier mobility, making them suitable for applications in flexible electronics and optoelectronic devices.

In conclusion, the recent research on 2-Bromo-5-methylphenol (CAS: 14847-51-9) underscores its multifaceted utility in chemical biology and pharmaceutical sciences. Its role as a versatile synthetic intermediate, coupled with its bioactive potential, positions it as a valuable compound for future innovations. Ongoing studies are expected to further elucidate its mechanisms and expand its applications, particularly in addressing unmet medical needs and advancing materials technology.